N-(5-tert-butyl-3-isoxazolyl)-N'-(3-chlorophenyl)urea

• IUPAC Name: 1-(5-tert-butyl-1,2-oxazol-3-yl)-3-(3-chlorophenyl)urea
• InChI: InChI=1S/C14H16ClN3O2/c1-14(2,3)11-8-12(18-20-11)17-13(19)16-10-6-4-5-9(15)7-10/h4-8H,1-3H3,(H2,16,17,18,19)
• InChI Key: KDJOYGGLYSBKOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C14H16ClN3O2
• DSSTOX Substance ID: DTXSID40589546
• Molecular Weight: 293.75 g/mol
• CAS RN: 852670-31-6

Description

N-(5-tert-butyl-3-isoxazolyl)-N'-(3-chlorophenyl)urea, commonly known as isoxaflutole, is a herbicide that belongs to the family of triazolinones. It is widely used in the agricultural industry for weed control in crops such as corn, soybeans, and cotton. Isoxaflutole was first introduced in the market in the 1990s and has since become a popular herbicide due to its effectiveness against a wide range of weeds.

Mechanism of Action

Isoxaflutole works by inhibiting the enzyme protoporphyrinogen oxidase (PPO) which is essential for the synthesis of chlorophyll in plants. This results in the accumulation of toxic intermediates which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
Studies have shown that isoxaflutole has minimal toxicity to mammals and birds. It is rapidly metabolized and excreted from the body. However, isoxaflutole can have a negative impact on non-target plants and aquatic organisms. It has been found to be persistent in soil and can leach into groundwater, which can lead to contamination of water sources.

Advantages and Limitations for Lab Experiments

Isoxaflutole is a widely used herbicide and has been extensively studied in the laboratory setting. It is readily available and can be easily synthesized. However, due to its potential impact on non-target organisms, precautions need to be taken when handling and disposing of isoxaflutole.

Future Directions

There are several areas of research that can be explored with regards to isoxaflutole. One area of interest is the development of new formulations that can reduce the impact of isoxaflutole on non-target organisms. Another area of research is the study of the long-term effects of isoxaflutole on soil health and microbial communities. Additionally, there is a need for further research on the potential impact of isoxaflutole on human health and the environment.

Scientific Research Applications

Isoxaflutole has been extensively studied for its herbicidal properties and its impact on the environment. It has been found to be effective against a wide range of weeds including grasses and broadleaf weeds. Isoxaflutole is also known to have a long residual effect, which means that it can provide weed control for an extended period of time.